Cas no 80749-14-0 (3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-)

• Product name: 3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
• CAS No: 80749-14-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 707799

3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
• 3-Pyridinecarbonitrile, 5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-

• Inchi： 1S/C8H9N3O2/c1-4-5(3-9)7(12)11(2)8(13)6(4)10/h13H,10H2,1-2H3
• InChI Key： GTDAXWDGAPIFJM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(O)=C(N)C(C)=C1C#N

Computed Properties

• Exact Mass: 179.069
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4A^2

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 241.6±40.0 °C(Predicted)
• pka: 0.70±0.58(Predicted)